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Compound of Interest

Compound Name: Cobalt tricarbonyl nitrosyl

Cat. No.: B13735155 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of Cobalt tricarbonyl nitrosyl waste.

Adherence to these protocols is critical for ensuring laboratory safety and environmental

protection.

Frequently Asked Questions (FAQs)
Q1: What is Cobalt tricarbonyl nitrosyl and what are its primary hazards?

Cobalt tricarbonyl nitrosyl, with the chemical formula Co(CO)₃NO, is a dark red, volatile

organocobalt compound.[1][2] It is highly toxic and shares hazardous properties similar to

nickel tetracarbonyl.[1][2] The primary hazards include high acute toxicity if swallowed or

inhaled, and it is suspected of causing cancer.[3] It is also flammable and sensitive to air.[3]

Q2: How should I store Cobalt tricarbonyl nitrosyl and its waste?

Store Cobalt tricarbonyl nitrosyl in tightly sealed containers, protected from light, at

temperatures below 5°C.[4] It should be stored under an inert atmosphere as it is air-sensitive.

[3] The storage area must be well-ventilated and away from heat, sparks, and open flames.[4]

Incompatible materials, such as oxidizing agents, must be stored separately.[4] Waste should

be stored in the same manner, in clearly labeled, sealed containers.

Q3: What are the decomposition products of Cobalt tricarbonyl nitrosyl?
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Cobalt tricarbonyl nitrosyl decomposes at temperatures exceeding 65°C.[4] It also

decomposes slowly in contact with moist air or water.[4] Hazardous decomposition products

include cobalt, carbon monoxide, cobalt oxide, and nitrous oxide.[4]

Q4: What personal protective equipment (PPE) is required when handling this compound?

Appropriate PPE is essential. This includes:

Hand Protection: Neoprene or nitrile rubber gloves.[4]

Eye Protection: Chemical goggles. Contact lenses should not be worn.[4]

Skin and Body Protection: A lab coat or other suitable protective clothing.[4]

Respiratory Protection: Work should be conducted in a fume hood with exhaust ventilation.

[3][4] If there is a risk of inhalation, appropriate respiratory protection is recommended.[4]

Q5: What is the immediate first aid response for exposure?

Ingestion: If swallowed, call a doctor or poison center immediately and rinse the mouth.[4]

Inhalation: Move the individual to fresh air and seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing immediately and rinse the affected skin with

water.[2]

Eye Contact: Flush with copious amounts of water and seek medical attention.
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Issue Probable Cause Solution

A container of Cobalt

tricarbonyl nitrosyl has been

found outside of cold storage.

Improper storage, leading to

potential decomposition.

Do not open the container.

Assess for any signs of

pressure buildup or container

degradation. If the material

appears stable, carefully move

it to a designated hazardous

waste storage area. If there

are signs of instability,

evacuate the immediate area

and contact your institution's

Environmental Health and

Safety (EHS) office.

A small spill (<5 mL) has

occurred in a fume hood.

Accidental spillage during

handling.

Wearing appropriate PPE,

absorb the spill with an inert

absorbent material (e.g.,

vermiculite, sand). Collect the

contaminated absorbent into a

designated hazardous waste

container. Clean the spill area

thoroughly. Report the spill to

your EHS office.[4]

The liquid has changed color

or a precipitate has formed.

Decomposition due to

exposure to air, moisture, or

temperatures above 65°C.[4]

The material is likely unstable

and should not be used. Treat

the entire container as

hazardous waste. Do not

attempt to open it if there are

any signs of pressure buildup.
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Property Value Reference

Chemical Formula C₃CoNO₄ [4]

Appearance Dark red liquid/oil [1][3]

Molecular Weight 172.97 g/mol [3]

Melting Point -1°C [3]

Boiling Point 50°C [3]

Decomposition Temp. > 65°C [4]

Primary Hazards

Highly toxic, suspected

carcinogen, flammable, air-

sensitive

[3]

Experimental Protocols
Protocol 1: Small-Scale Neutralization of Cobalt Tricarbonyl Nitrosyl Waste

This protocol describes a method for the chemical neutralization of small quantities of Cobalt
tricarbonyl nitrosyl waste through oxidation. This procedure should only be performed by

trained personnel in a certified chemical fume hood.

Materials:

Cobalt tricarbonyl nitrosyl waste

3% Hydrogen Peroxide (H₂O₂) solution

Stir plate and stir bar

Appropriate reaction vessel (e.g., Erlenmeyer flask)

Designated hazardous waste container

Procedure:

Place the reaction vessel on a stir plate within a chemical fume hood.
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Add a stir bar to the vessel.

Slowly and carefully add the Cobalt tricarbonyl nitrosyl waste to the reaction vessel.

Begin stirring the waste solution gently.

Slowly add a 3% hydrogen peroxide solution dropwise to the stirring waste. An excess of the

peroxide solution should be used to ensure complete oxidation. Oxidation is a suggested

method for neutralizing metal carbonyls, which may lead to the precipitation of safer metal

hydroxide species.

Observe the reaction. A color change and the formation of a precipitate are expected.

Continue stirring the mixture for at least one hour to ensure the reaction is complete.

Once the reaction has ceased and the mixture has cooled to room temperature, the resulting

precipitate and solution should be collected as hazardous waste.

Label the waste container appropriately, indicating the contents and that a neutralization

reaction has been performed.

Dispose of the waste through your institution's hazardous waste management program.
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Caption: Workflow for the small-scale neutralization of Cobalt tricarbonyl nitrosyl waste.
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Inherent Hazards
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Caption: Logical relationship between hazards and the safe disposal pathway for the waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Cobalt Tricarbonyl Nitrosyl
Waste Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13735155#safe-disposal-of-cobalt-tricarbonyl-
nitrosyl-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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